Cas no 21548-49-2 (4-Methyl-1,3-dithiolan-2-one)

4-Methyl-1,3-dithiolan-2-one is a heterocyclic organic compound featuring a five-membered ring with sulfur and oxygen atoms. This compound is notable for its role as a versatile intermediate in organic synthesis, particularly in the preparation of agrochemicals, pharmaceuticals, and specialty chemicals. Its dithiolane ring structure imparts unique reactivity, making it valuable for constructing sulfur-containing frameworks. The methyl substitution enhances stability while maintaining reactivity for further functionalization. Applications include its use in the synthesis of chiral auxiliaries and as a precursor for bioactive molecules. Its compatibility with various reaction conditions and selective reactivity make it a practical choice for synthetic chemists.
4-Methyl-1,3-dithiolan-2-one structure
4-Methyl-1,3-dithiolan-2-one structure
Product Name:4-Methyl-1,3-dithiolan-2-one
CAS No:21548-49-2
MF:C4H6OS2
MW:134.219838619232
CID:287746
PubChem ID:190238
Update Time:2025-05-28

4-Methyl-1,3-dithiolan-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-Methyl-1,3-dithiolan-2-one
    • (2Z)-2-(2-AMINOTHIAZOL-4-YL)-N-(FORMYLMETHYL)-2-(METHOXYIMINO)ACETAMIDE
    • 4-Methyl-1,3-dithiol
    • 1,3-Dithiolan-2-one,4-methyl
    • 4-methyl-1, 3-dithiolan-2-one
    • Benzotriazole, 1-chloro-
    • SCHEMBL8982115
    • 21548-49-2
    • Dithiocarbonic Acid Cyclic S,S-Propylene Ester
    • A924566
    • DTXSID80944155
    • DB-305982
    • MDL: MFCD23703094
    • Inchi: 1S/C4H6OS2/c1-3-2-6-4(5)7-3/h3H,2H2,1H3
    • InChI Key: DSLRLRPNJIGHLW-UHFFFAOYSA-N
    • SMILES: S1C(=O)SCC1C

Computed Properties

  • Exact Mass: 133.98600
  • Monoisotopic Mass: 133.986
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 91.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 67.7A^2

Experimental Properties

  • Density: 1.288
  • Boiling Point: 191.8°C at 760 mmHg
  • Flash Point: 76.1°C
  • Refractive Index: 1.586
  • PSA: 67.67000
  • LogP: 1.97490

4-Methyl-1,3-dithiolan-2-one Security Information

  • Storage Condition:Sealed in dry,2-8°C

4-Methyl-1,3-dithiolan-2-one Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Methyl-1,3-dithiolan-2-one Pricemore >>

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